Cas no 2172085-22-0 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid)

• Product Name: 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid
• CAS No: 2172085-22-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6313644
• PubChem ID: 165574925
• Update Time: 2025-06-12

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid
• EN300-1542194
• 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclopentyl}acetic acid
• 2172085-22-0

• Inchi： 1S/C27H32N2O5/c1-16(26(32)29-19-12-11-18(13-19)14-25(30)31)17(2)28-27(33)34-15-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,16-19,24H,11-15H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： IBWWWZMIMYXQFI-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid

Comprehensive Overview of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid (CAS No. 2172085-22-0)

The compound 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid (CAS No. 2172085-22-0) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its intricate structure features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclopentyl backbone, and a methylbutanamido moiety, making it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals frequently seek this compound for its role in solid-phase peptide synthesis (SPPS), where the Fmoc group is pivotal for temporary amine protection.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in personalized medicine and targeted drug delivery. This trend has elevated the importance of intermediates like 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid, as they enable the efficient production of complex peptides. Searches for "Fmoc-protected amino acids" and "peptide synthesis reagents" have spiked, reflecting the growing interest in this niche. The compound’s CAS No. 2172085-22-0 is often queried in databases like PubChem and Reaxys, underscoring its relevance in academic and industrial settings.

From a structural perspective, the cyclopentylacetic acid segment of this molecule contributes to its conformational rigidity, a property highly sought after in drug design. This rigidity can enhance binding affinity to biological targets, a topic frequently explored in forums and publications focused on structure-activity relationships (SAR). Additionally, the methylbutanamido side chain introduces steric effects that can influence peptide stability and solubility—key considerations in formulations for injectable or oral delivery.

The synthesis of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid involves multi-step organic reactions, often starting from Fmoc-protected amino acid derivatives. Purification typically employs techniques like high-performance liquid chromatography (HPLC), a method widely discussed in "peptide purification" tutorials. Its storage requires attention to temperature and humidity, as the Fmoc group is sensitive to cleavage under acidic or basic conditions—a detail critical for laboratory protocols.

Beyond peptide synthesis, this compound has garnered attention in bioconjugation studies, where its reactive carboxylate group facilitates linkage to proteins or nanoparticles. Queries such as "carboxylic acid activators" and "crosslinking reagents" often intersect with discussions about its utility. Furthermore, its compatibility with green chemistry principles—such as minimizing solvent waste—aligns with the rising emphasis on sustainable chemical practices in research.

In summary, 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentyl}acetic acid (CAS No. 2172085-22-0) is a cornerstone in modern peptide chemistry, bridging fundamental research and therapeutic innovation. Its unique attributes, from the Fmoc protection strategy to its cyclopentylacetic acid core, make it indispensable for scientists tackling challenges in drug discovery and biomaterials. As the field evolves, this compound will likely remain a focal point in discussions about next-generation peptide therapeutics and precision medicine.